Cas no 61290-93-5 (Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-)

Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl- structure
61290-93-5 structure
Product Name:Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
CAS No:61290-93-5
MF:C13H18N2O2S
MW:266.359221935272
CID:485650
PubChem ID:2326943
Update Time:2025-04-19

Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
    • 1-[(3,4-dimethoxyphenyl)methyl]-3-prop-2-enylthiourea
    • AKOS003832945
    • AB00013272-01
    • DTXSID20368114
    • T0504-7967
    • Oprea1_861402
    • 61290-93-5
    • Z45833333
    • Inchi: 1S/C13H18N2O2S/c1-4-7-14-13(18)15-9-10-5-6-11(16-2)12(8-10)17-3/h4-6,8H,1,7,9H2,2-3H3,(H2,14,15,18)
    • InChI Key: YZYBTEBCZCBVMY-UHFFFAOYSA-N
    • SMILES: S=C(NCC=C)NCC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 266.10904
  • Monoisotopic Mass: 266.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 42.52
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